![molecular formula C16H16N2O2S B2769126 1-(methylsulfonyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole CAS No. 667898-85-3](/img/structure/B2769126.png)
1-(methylsulfonyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole
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Overview
Description
1-(methylsulfonyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole, also known as MDP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MDP belongs to the class of pyrazole-based compounds that have been extensively studied for their biological and pharmacological properties.
Scientific Research Applications
Antifungal Applications
This compound has shown promising results in antifungal tests. It exhibited good antifungal activities against eight kinds of plant pathogenic fungi, and some showed superiority over the commercial fungicide hymexazol . Specifically, compounds similar in structure showed prominent activity against B. cinerea .
Agrochemical Development
Sulfone derivatives such as this compound can be used as possible lead compounds for the development of potential agrochemicals . This is particularly relevant in the context of increasing fungal resistance to existing fungicides .
Pharmaceutical Research
While not directly related to the exact compound, 1-(Methylsulfonyl)piperazine, a compound with a similar functional group, is employed as an intermediate for pharmaceutical and chemical research . This suggests potential applications of 1-(methylsulfonyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole in similar areas.
Organic Solar Cells
Although not the exact compound, molecules with a central Naphthalene Di-Imide fragment, similar in structure to the compound, have been explored for improving photovoltaic properties in organic solar cells. This research contributes to the development of more efficient and sustainable energy sources.
Mechanism of Action
Target of Action
The primary targets of 1-(methylsulfonyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole are the cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes . These enzymes play a crucial role in the inflammatory process, catalyzing the biotransformation of arachidonic acid in the cell membrane to produce prostaglandins and leukotrienes .
Mode of Action
The compound interacts with its targets, COX-1 and COX-2, by inhibiting their activity . This inhibition reduces the production of key pro-inflammatory mediators, prostaglandins (PGs), thereby exerting an anti-inflammatory effect .
Biochemical Pathways
The affected biochemical pathway is the arachidonic acid pathway . By inhibiting COX-1 and COX-2, the compound disrupts the conversion of arachidonic acid to prostaglandins and leukotrienes, key mediators of inflammation . This disruption leads to a decrease in inflammation and associated symptoms.
Pharmacokinetics
These compounds have shown good anti-inflammatory activity and selective inhibition to the COX-2 isozyme . .
Result of Action
The primary result of the compound’s action is a reduction in inflammation. By inhibiting COX-1 and COX-2, the compound decreases the production of prostaglandins, reducing inflammation and associated symptoms .
properties
IUPAC Name |
2-methylsulfonyl-3,5-diphenyl-3,4-dihydropyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S/c1-21(19,20)18-16(14-10-6-3-7-11-14)12-15(17-18)13-8-4-2-5-9-13/h2-11,16H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXOLSQSTIFDBPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C(CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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